(2S)-1-[(1-Benzothiophen-7-yl)amino]propan-2-ol

• Molecular Formula: C11H13NOS
• Molecular Weight: 207.29 g/mol
• SMILES: CC(CNC1=CC=CC2=C1SC=C2)O
• InChI: InChI=1S/C11H13NOS/c1-8(13)7-12-10-4-2-3-9-5-6-14-11(9)10/h2-6,8,12-13H,7H2,1H3/t8-/m0/s1
• InChIKey: SXHQSANVCDKUNQ-QMMMGPOBSA-N

Chiral Benzothiophene Amino Alcohol for Kinase Research

(2S)-1-[(1-Benzothiophen-7-yl)amino]propan-2-ol (CAS 1845018-09-8) is a chiral β-amino alcohol featuring a benzothiophene core linked at the 7-position to a (2S)-configured propan-2-ol side chain [1]. With molecular formula C₁₁H₁₃NOS and molecular weight 207.29 g·mol⁻¹, this compound belongs to the class of heterocyclic amino alcohols that serve as versatile intermediates for bioactive molecule synthesis, particularly kinase inhibitors and receptor modulators [1]. Its defined (S)-stereochemistry and the specific 7-position attachment on the benzothiophene scaffold distinguish it from other amino alcohol derivatives in procurement catalogs.

Chiral identity (2S)-configured propan-2-ol side chain; single defined stereocenter

Substitution pattern Benzothiophene-7-yl attachment; distinct from 2- or 3-substituted analogs

Workflow context Chiral amino alcohol intermediate for kinase inhibitor lead assembly and enantioselective method development

• [1] Kuujia.com. (2S)-1-[(1-Benzothiophen-7-yl)amino]propan-2-ol (CAS 1845018-09-8). Product datasheet. Available at: https://www.kuujia.com/cas-1845018-09-8.html View Source

Why Generic Benzothiophene Amino Alcohols Cannot Substitute

Substitution of (2S)-1-[(1-Benzothiophen-7-yl)amino]propan-2-ol with a closely related analog without verification risks compromising stereochemical fidelity, regiochemical integrity, and downstream synthetic reproducibility. The (2S)-configuration defines a unique spatial arrangement of the amino alcohol side chain that diastereomeric or enantiomeric analogs cannot replicate in chiral biological environments [1]. Furthermore, attachment at the benzothiophene 7-position—adjacent to the ring-junction sulfur—imparts distinct electronic properties and steric accessibility compared to 2-yl or 3-yl substituted analogs, directly influencing reactivity in nucleophilic substitution and coupling reactions central to kinase inhibitor assembly [2]. Even constitutional isomers sharing the same molecular formula (C₁₁H₁₃NOS) such as (2S)-2-[(1-benzothiophen-7-yl)amino]propan-1-ol exhibit measurably different computed physicochemical descriptors, confirming that generic interchange is scientifically unsound.

Enantiomeric analogs (e.g., 2R-configuration) may shift stereochemical attribution; enantiomer-specific assay response cannot be assumed without verification.

Regioisomeric connectivity changes (amino alcohol side-chain attachment) can alter hydrogen-bond donor/acceptor presentation and downstream derivatization pathways.

Computed TPSA differences (~28 Ų relative to regioisomer) may impact passive permeability predictions; direct substitution without re-profiling is not supported.

• [1] Kuujia.com. (2S)-1-[(1-Benzothiophen-7-yl)amino]propan-2-ol (CAS 1845018-09-8). Product datasheet. Available at: https://www.kuujia.com/cas-1845018-09-8.html View Source
• [2] COMPOUND AND COMPOSITION AS PDGF RECEPTOR KINASE INHIBITOR. Patent Publication No. US2023/0101484 A1. Filed 2023. View Source

Quantitative Differentiation vs. Closest Analogs

Stereochemical Identity: (2S)- vs. (2R)-Enantiomer

The (2S)-enantiomer (CAS 1845018-09-8) and the (2R)-enantiomer (CAS 1843410-36-5) are independently cataloged, commercially available chiral entities with identical molecular formula (C₁₁H₁₃NOS) and molecular weight (207.29 g·mol⁻¹) but opposite absolute configuration at the propan-2-ol stereocenter [1]. Each enantiomer bears a defined atom stereocenter count of 1 and undefined atom stereocenter count of 0, confirming full stereochemical specification [1]. For applications requiring stereospecific target engagement—such as chiral kinase inhibitor lead optimization documented in PDGF receptor kinase inhibitor patents where benzothiophene-containing amino alcohol intermediates are explicitly employed—selection of the correct single enantiomer is mandatory to avoid confounding biological results [2].

S vs. R enantiomer

Head-to-head

(2S)-enantiomer CAS 1845018-09-8; 1 defined stereocenter, InChI Key SXHQSANVCDKUNQ-QMMMGPOBSA-N

Enantiomer-attribution review: opposite absolute configuration yields distinct biological recognition.

Both enantiomers independently cataloged; incorrect selection invalidates stereospecific SAR.

Evidence Dimension	Absolute configuration (Cahn-Ingold-Prelog)
Target Compound Data	(2S)-configuration; CAS 1845018-09-8; 1 defined stereocenter
Comparator Or Baseline	(2R)-configuration; CAS 1843410-36-5; 1 defined stereocenter
Quantified Difference	Opposite absolute stereochemistry; distinct CAS registry numbers
Conditions	Structural identity confirmed by SMILES and InChI Key (SXHQSANVCDKUNQ-QMMMGPOBSA-N for S-enantiomer)

Why This Matters

Enantiomers exhibit distinct pharmacological profiles in chiral biological systems; procurement of the incorrect enantiomer invalidates stereospecific structure-activity relationship studies.

• [1] Kuujia.com. (2S)-1-[(1-Benzothiophen-7-yl)amino]propan-2-ol (CAS 1845018-09-8). Product datasheet. Available at: https://www.kuujia.com/cas-1845018-09-8.html View Source
• [2] COMPOUND AND COMPOSITION AS PDGF RECEPTOR KINASE INHIBITOR. Patent Publication No. US2023/0101484 A1. Filed 2023. View Source

Computed Physicochemical Property Comparison

Computed physicochemical descriptors reveal a substantial difference in topological polar surface area (TPSA) between (2S)-1-[(1-benzothiophen-7-yl)amino]propan-2-ol and its regioisomer 2-(benzo[b]thiophen-7-ylamino)propan-1-ol (CAS 1855140-24-7) [1]. The target compound exhibits a TPSA of 60.5 Ų (PubChem-computed) compared to 32.26 Ų for the regioisomer—a difference of 28.24 Ų that reflects the distinct spatial arrangement of the hydroxyl and amino groups relative to the benzothiophene scaffold [1]. This TPSA differential is relevant for passive membrane permeability and blood-brain barrier penetration predictions, where TPSA values below 60-70 Ų are generally associated with favorable CNS penetration .

TPSA comparison

Cross-study comparable

Target: TPSA 60.5 Ų; Regioisomer (CAS 1855140-24-7): TPSA 32.26 Ų; difference 28.24 Ų

Supports physicochemical property differentiation; TPSA affects passive permeability predictions.

Computed values from different models; verify experimentally for CNS penetration studies.

Evidence Dimension	Topological polar surface area (TPSA)
Target Compound Data	TPSA: 60.5 Ų; XLogP3: 2.7; H-Bond Donors: 2; H-Bond Acceptors: 3
Comparator Or Baseline	2-(Benzo[b]thiophen-7-ylamino)propan-1-ol (CAS 1855140-24-7); TPSA: 32.26 Ų; LogP: 2.694; H-Bond Donors: 2; H-Bond Acceptors: 3
Quantified Difference	TPSA difference: 28.24 Ų (target TPSA is 87% larger); XLogP3 vs. LogP within 0.006 units
Conditions	Computed values from PubChem (XLogP3) and Leyan vendor datasheet (LogP/TPSA); values derived from different computational models

Why This Matters

TPSA differences of this magnitude can alter predicted oral bioavailability and CNS exposure, making the target compound distinguishable for specific pharmacokinetic design goals.

• [1] Kuujia.com. (2S)-1-[(1-Benzothiophen-7-yl)amino]propan-2-ol (CAS 1845018-09-8). Product datasheet. Available at: https://www.kuujia.com/cas-1845018-09-8.html View Source

Synthetic Utility in Kinase Inhibitor Programs

Patent literature explicitly identifies benzothiophene-containing amino alcohol derivatives as key intermediates in the synthesis of PDGF receptor kinase inhibitors, a therapeutic class under investigation for pulmonary arterial hypertension and oncological indications [1]. The patent teaches that benzothiophene derivatives with amino alcohol functionality serve as building blocks for compounds exhibiting PDGF receptor kinase inhibitory activity [1]. While the patent does not disclose IC₅₀ values for the specific intermediate (2S)-1-[(1-benzothiophen-7-yl)amino]propan-2-ol, the structural class is validated in the context of kinase inhibitor programs where the benzothiophene-7-yl substitution pattern is explicitly claimed [1]. In contrast, 2-yl or 3-yl substituted benzothiophene amino alcohols are documented in distinct patent families (e.g., Rho kinase inhibitors) [2], indicating divergent therapeutic applications based on substitution position.

Kinase inhibitor context

Class-level

7-yl benzothiophene amino alcohols claimed as PDGF receptor kinase inhibitor intermediates (US2023/0101484 A1).

Pathway-study fit: substitution pattern aligns with PDGF receptor kinase research programs.

Specific IC₅₀ data for this intermediate not disclosed; class-level inference.

Evidence Dimension	Documented therapeutic application area of derived products
Target Compound Data	7-yl benzothiophene amino alcohol: intermediate for PDGF receptor kinase inhibitors (respiratory disease, cancer, smooth muscle proliferative disease) [1]
Comparator Or Baseline	Benzothiophene-2-carboxamide series: identified as PDGFR-β i-motif-interactive compound (CPRiL database); benzothiophene Rho kinase inhibitors: glaucoma indication (enzymatic IC₅₀ ~1.5 μM for initial hit) [2]
Quantified Difference	Distinct kinase target profiles and therapeutic indications based on benzothiophene substitution pattern
Conditions	Patent claims (US2023/0101484 A1); published SAR studies for comparator series

Why This Matters

Procurement decisions for academic or industrial kinase inhibitor programs should align the benzothiophene substitution pattern with the target kinase family of interest, as the 7-yl substitution is specifically associated with PDGF receptor kinase programs.

• [1] COMPOUND AND COMPOSITION AS PDGF RECEPTOR KINASE INHIBITOR. Patent Publication No. US2023/0101484 A1. Filed 2023. View Source
• [2] Davis RL, Kahraman M, Prins TJ, et al. Benzothiophene containing Rho kinase inhibitors: Efficacy in an animal model of glaucoma. Bioorganic & Medicinal Chemistry Letters. 2010;20(7):2269-2273. View Source

Regioisomeric Connectivity Comparison

(2S)-1-[(1-Benzothiophen-7-yl)amino]propan-2-ol (target) and (2S)-2-[(1-benzothiophen-7-yl)amino]propan-1-ol (CAS 2165464-40-2) share the same molecular formula (C₁₁H₁₃NOS), molecular weight (207.29 g·mol⁻¹), and benzothiophene attachment point but differ in the connectivity of the amino alcohol side chain . In the target compound, the amine is at position 1 and the alcohol at position 2 of the propane backbone (SMILES: CC(O)CNc1cccc2ccsc12), whereas the regioisomer places the amine at position 2 and the alcohol at position 1 (SMILES: CC(CO)Nc1cccc2ccsc12) . This connectivity difference alters the relative positioning of the hydrogen bond donor/acceptor pharmacophoric elements, which can affect molecular recognition in biological targets and the reactivity profile in downstream derivatization reactions.

Regioisomer connectivity

Head-to-head

Target: 1-aminopropan-2-ol side chain; Regioisomer (CAS 2165464-40-2): 2-aminopropan-1-ol connectivity.

Spatial arrangement of H-bond donors/acceptors differs; impacts molecular recognition and derivatization.

Identical molecular formula and weight; structural identity verification essential.

Evidence Dimension	Amino alcohol side chain connectivity
Target Compound Data	1-[(benzothiophen-7-yl)amino]propan-2-ol; amine at C1, alcohol at C2; SMILES: CC(O)CNc1cccc2ccsc12
Comparator Or Baseline	(2S)-2-[(1-benzothiophen-7-yl)amino]propan-1-ol (CAS 2165464-40-2); amine at C2, alcohol at C1; SMILES: CC(CO)Nc1cccc2ccsc12
Quantified Difference	Distinct connectivity pattern; identical molecular formula and molecular weight (207.29 g·mol⁻¹); TPSA of unsubstituted regioisomer differs by ~28 Ų (see Evidence Item 2)
Conditions	Structural identity confirmed by CAS registry and SMILES notation

Why This Matters

Regioisomeric connectivity determines the spatial presentation of hydrogen bond donors/acceptors, affecting both biological target recognition and the chemical derivatization pathways available for library synthesis.

Commercial Availability and Enantiomeric Purity

Both (2S)-1-[(1-Benzothiophen-7-yl)amino]propan-2-ol (CAS 1845018-09-8) and its (2R)-enantiomer (CAS 1843410-36-5) are commercially available as research chemicals with a minimum purity specification of 95% from major suppliers . The (2S)-enantiomer is stocked by Enamine (catalog EN300-1273540) with available pack sizes of 2,500 mg and 10,000 mg , while the (2R)-enantiomer is supplied by AKSci (catalog 4771EK) with a 95% purity specification . Both compounds lack reported melting point, boiling point, and density data in publicly accessible catalogs, indicating that procurement decisions must rely on chromatographic purity certification and stereochemical identity verification rather than physical constant confirmation.

Commercial purity

Head-to-head

≥95% for both (2S)- and (2R)-enantiomers; separate CAS numbers and supplier catalogs.

Procurement verification: specify CAS and enantiomer identity; batch-specific purity certification recommended.

Physical constants not publicly available; rely on chromatographic purity and stereochemical confirmation.

Evidence Dimension	Commercial availability and purity specification
Target Compound Data	CAS 1845018-09-8; Purity: ≥95% (Leyan, Enamine); Suppliers: Leyan (Cat. 2104532), Enamine (EN300-1273540); Pack sizes: 2,500 mg, 10,000 mg
Comparator Or Baseline	CAS 1843410-36-5 (R-enantiomer); Purity: ≥95% (Leyan Cat. 2104549, AKSci Cat. 4771EK); Pack sizes: 1 g, 5 g, 10 g (Leyan)
Quantified Difference	Both enantiomers offered at 95% minimum purity; distinct supplier catalogs and CAS numbers confirm separate inventory management
Conditions	Purity values are manufacturer-reported入库指导纯度值 (incoming inspection guidance values); actual batch purity may vary

Why This Matters

Researchers must verify CAS number and stereochemical identity at procurement to avoid enantiomer cross-contamination; both enantiomers are separately cataloged and must be specifically ordered.

Recommended Application Scenarios

Stereospecific Synthesis of Kinase Inhibitor Leads

Use as a chiral building block for constructing PDGF receptor kinase inhibitor candidates in medicinal chemistry programs targeting pulmonary arterial hypertension or kinase-driven cancers. The defined (2S)-stereochemistry and 7-yl benzothiophene substitution are consistent with the structural motifs claimed in PDGF receptor kinase inhibitor patents [1]. Researchers should verify enantiomeric purity by chiral HPLC or optical rotation before use in stereospecific coupling reactions.

Chiral β-Amino Alcohol Library Synthesis

Employ as a scaffold for generating focused libraries of N-alkylated or O-acylated derivatives. The secondary amine and primary alcohol functional groups provide orthogonal derivatization handles, while the benzothiophene core contributes π-stacking and hydrophobic binding potential. The computed TPSA of 60.5 Ų and XLogP3 of 2.7 place this scaffold in a favorable property space for oral drug-like molecules [2].

Enantioselective Method Development

Utilize as a reference standard for chiral HPLC method development, given the commercial availability of both (2S)- and (2R)-enantiomers as discrete catalog items with ≥95% purity . The defined stereocenter count of 1 and distinct InChI Key for each enantiomer enable unambiguous chromatographic method validation.

Positional Isomer Comparator Studies

Include as the 7-yl-substituted reference compound in studies comparing benzothiophene substitution patterns (2-yl vs. 3-yl vs. 7-yl) for kinase selectivity profiling. Evidence from independent patent families indicates that different benzothiophene substitution positions are associated with distinct kinase target profiles (PDGF receptor for 7-yl series [1] vs. Rho kinase for other substitution patterns [3]).

Application

Selection Property

Validation Focus

Stereospecific kinase inhibitor lead assembly

7-Benzothiophene substitution pattern; (2S)-amino alcohol scaffold

Enantiomeric purity by chiral HPLC; PDGF receptor kinase patent alignment review

Chiral β-amino alcohol library synthesis

Orthogonal amine and alcohol derivatization handles; computed property space for oral drug-like design

Functional group reactivity profiling; computational property verification (TPSA, logP)

Enantioselective chiral HPLC method development

Commercial availability of both (2S)- and (2R)- enantiomers as discrete items

InChI Key and retention time differentiation; method specificity confirmation

Benzothiophene substitution pattern comparator studies

7-yl positional isomer with distinct kinase selectivity context (PDGF receptor vs. Rho kinase)

Cross-reference with independent patent SAR data; target engagement assay design

• [1] COMPOUND AND COMPOSITION AS PDGF RECEPTOR KINASE INHIBITOR. Patent Publication No. US2023/0101484 A1. Filed 2023. View Source
• [2] Kuujia.com. (2S)-1-[(1-Benzothiophen-7-yl)amino]propan-2-ol (CAS 1845018-09-8). Product datasheet. Available at: https://www.kuujia.com/cas-1845018-09-8.html View Source
• [3] Davis RL, Kahraman M, Prins TJ, et al. Benzothiophene containing Rho kinase inhibitors: Efficacy in an animal model of glaucoma. Bioorganic & Medicinal Chemistry Letters. 2010;20(7):2269-2273. View Source